Cas no 912575-29-2 (methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate)

• Product Name: methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate
• CAS No: 912575-29-2
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 5280287
• Update Time: 2026-03-09

methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-(1,1-difluoroethyl)-5-iodo-, methyl ester
• methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate

• Inchi： 1S/C10H10F2INO2/c1-10(11,12)6-4-8(14)5(3-7(6)13)9(15)16-2/h3-4H,14H2,1-2H3
• InChI Key： SNKCYWJNJKHSDJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=C(C(F)(F)C)C=C1N

Additional information on methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate

Methyl 2-Amino-4-(1,1-Difluoroethyl)-5-Iodo-Benzoate (CAS 912575-29-2): A Comprehensive Overview

Methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate (CAS 912575-29-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, serves as a valuable intermediate in the development of novel therapeutic agents. Its iodo-substituted benzoate framework, combined with the difluoroethyl group, makes it a versatile building block for drug discovery and material science applications.

The chemical properties of methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate are of particular interest to researchers. The presence of the iodine atom enhances its reactivity, enabling it to participate in various cross-coupling reactions, which are pivotal in modern organic synthesis. Additionally, the amino and ester functional groups provide multiple sites for further chemical modifications, making this compound a cornerstone in the design of complex molecules.

In recent years, the demand for methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate has surged due to its potential applications in medicinal chemistry. Researchers are exploring its role in the synthesis of fluorinated pharmaceuticals, a growing trend in drug development aimed at improving metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules has been a hot topic, as evidenced by the increasing number of publications and patents in this area.

From an industrial perspective, the synthesis of methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate involves meticulous optimization to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for high-stakes applications. The compound's stability under various conditions is also a critical factor, as it determines its shelf life and handling requirements.

The versatility of methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate extends beyond pharmaceuticals. It is also being investigated for use in agrochemicals and material science. For instance, its fluorinated moiety can enhance the properties of polymers and coatings, offering improved resistance to environmental degradation. This dual applicability makes it a sought-after compound in both academic and industrial research settings.

Market trends indicate a steady growth in the demand for specialty chemicals like methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate. The compound's unique attributes align well with the current focus on sustainable chemistry and green synthesis. Researchers are increasingly looking for ways to minimize waste and energy consumption in the production of such intermediates, reflecting broader societal shifts toward environmental responsibility.

For those seeking detailed technical data, methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate is typically available through specialized chemical suppliers. Its CAS number 912575-29-2 serves as a unique identifier, facilitating precise sourcing and regulatory compliance. Safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal, ensuring safe usage in laboratory and industrial environments.

In conclusion, methyl 2-amino-4-(1,1-difluoroethyl)-5-iodo-benzoate (CAS 912575-29-2) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications in drug discovery, material science, and agrochemicals underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping the future of chemical and pharmaceutical industries.